2,2'-Dithiodibenzoic acid

• IUPAC Name: 2-[(2-carboxyphenyl)disulfanyl]benzoic acid
• InChI: InChI=1S/C14H10O4S2/c15-13(16)9-5-1-3-7-11(9)19-20-12-8-4-2-6-10(12)14(17)18/h1-8H,(H,15,16)(H,17,18)
• InChI Key: LBEMXJWGHIEXRA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(=O)O)SSC2=CC=CC=C2C(=O)O
• DSSTOX Substance ID: DTXSID1059498
• Molecular Weight: 306.4 g/mol
• Physical Description: White to yellow solid; [ICSC] Yellow or brown powder; [Alfa Aesar MSDS], WHITE-TO-YELLOW POWDER.
• Solubility: Solubility in water: none
• CAS RN: 119-80-2
• Melting Point: 287 - 290 °C

Description

2,2'-Dithiodibenzoic acid (DTBA) is a naturally occurring organic compound belonging to the dithiobenzoic acid family. It is a colorless solid that is soluble in water and many organic solvents. It is used in a variety of applications in organic synthesis, biochemistry, and medicine. DTBA is a versatile compound that can be used as a reagent in a variety of chemical reactions and can be used as a chelating agent in metal-catalyzed reactions.

Scientific Research Applications

Biodegradation and Environmental Impact

2,2'-Dithiodibenzoic acid is involved in the biodegradation of dibenzothiophene, a sulfur heterocycle found in crude oils and coal. Soil enrichment cultures and specific bacterial strains like Variovorax sp. have been shown to degrade this compound, releasing a significant portion of the carbon as carbon dioxide and sulfur as sulfate, showcasing its potential role in bioremediation processes (Young, Cheng, & Fedorak, 2006).

Structural Chemistry and Co-crystallization

In the realm of crystallography and structural chemistry, this compound has been used to form various co-crystals, demonstrating its utility in constructing diverse molecular architectures. For instance, it forms hydrogen-bonded layers in a cocrystal with isonicotinohydrazide, and its interaction with different molecular components leads to a range of supramolecular structures (Meng, Xiao, Zhang, & Zhou, 2008). Additionally, its role in the formation of coordination polymers, where it acts as a linker, has been studied extensively, indicating its importance in the field of materials science (Moosun, Blair, Coles, Laulloo, & Bhowon, 2015).

Environmental Sensors and Ion Selectivity

This compound has been explored for its application in environmental monitoring, particularly in the development of potentiometric sensors. Sensors based on this compound have shown promising results in detecting lead(II) ions, indicating its potential use in monitoring and mitigating environmental pollution (Gismera, Sevilla, & Procopio, 2006).

Water Treatment and Metal Ion Recovery

In water treatment and resource recovery, this compound-based materials have been utilized for the selective removal of gold ions from aqueous solutions. The high adsorption capacity and selective binding to gold ions highlight its potential in industrial wastewater treatment and resource recovery processes (Huang, Zhao, Wang, Wang, Dai, Zhang, & Xu, 2020).

Mechanism of Action

Target of Action

It is known as a sulfhydryl modifying reagent , suggesting that it may interact with proteins or enzymes that contain sulfhydryl (-SH) groups.

Mode of Action

As a sulfhydryl modifying reagent, it may form disulfide bonds with sulfhydryl groups in proteins or enzymes . This could potentially alter the structure and function of these proteins or enzymes, leading to changes in cellular processes.

Biochemical Pathways

It is known to be involved in the biodegradation of dibenzothiophene, a sulfur heterocycle found in crude oils and coal . The biodegradation of dibenzothiophene through the Kodama pathway leads to the formation of 2,2’-Dithiodibenzoic acid .

Biochemical Analysis

Biochemical Properties

It is known to be a sulfhydryl modifying reagent . This suggests that it may interact with enzymes, proteins, and other biomolecules that contain sulfhydryl (-SH) groups, such as cysteine residues in proteins. The nature of these interactions would likely involve the formation or breaking of disulfide bonds, which can have significant effects on the structure and function of proteins .

Cellular Effects

Given its role as a sulfhydryl modifying reagent, it could potentially influence cell function by modifying proteins that play key roles in cell signaling pathways, gene expression, and cellular metabolism .

Molecular Mechanism

As a sulfhydryl modifying reagent, it may exert its effects at the molecular level by forming or breaking disulfide bonds in proteins . This could potentially lead to changes in protein structure and function, which could in turn affect processes such as enzyme activity and gene expression .

Dosage Effects in Animal Models

There is currently no available information on the effects of different dosages of 2,2’-Dithiodibenzoic acid in animal models

Metabolic Pathways

It has been suggested that 2,2’-Dithiodibenzoic acid may be involved in the biodegradation of dibenzothiophene, a sulfur heterocycle found in crude oils and coal .

Transport and Distribution

There is currently no available information on how 2,2’-Dithiodibenzoic acid is transported and distributed within cells and tissues

Q & A

Q1: What is the molecular formula and weight of 2,2'-Dithiodibenzoic acid?

A1: The molecular formula of this compound is C₁₄H₁₀O₄S₂, and its molecular weight is 306.37 g/mol. []

Q2: What are some common spectroscopic techniques used to characterize this compound?

A2: Researchers frequently utilize techniques like Fourier-transform infrared spectroscopy (FT-IR), nuclear magnetic resonance spectroscopy (NMR), and X-ray diffraction (XRD) to characterize this compound. [, , , ]

Q3: How does the stability of this compound-based materials vary under different conditions?

A3: The stability of DTBA-based materials can be influenced by factors such as temperature, pH, and exposure to solvents. For instance, some epoxy thermosets incorporating DTBA exhibit good solvent resistance and shape memory properties, even after reprocessing. [, ]

Q4: What applications benefit from the material compatibility of this compound?

A4: DTBA finds applications in developing flexible strain sensors [], recyclable epoxy elastomers [], and UV-shielding materials due to its ability to impart desirable mechanical properties and processability. []

Q5: Does this compound exhibit any catalytic activity?

A5: While DTBA is not typically employed as a catalyst, its presence can influence reaction pathways. For example, it acts as a reducing agent in the synthesis of tellurium nanostructures. [, ]

Q6: How is computational chemistry used to study this compound and its derivatives?

A6: Computational methods like Hirshfeld surface analysis help visualize intermolecular interactions in DTBA co-crystals, providing insights into their stability and packing arrangements. [, ]

Q7: How does modifying the structure of this compound affect its properties?

A7: Structural modifications of DTBA, such as introducing different substituents, can significantly alter its physical and chemical properties. For instance, replacing sulfur with selenium in the molecule impacts its crystal structure and hydrogen bonding patterns. []

Q8: What strategies are employed to enhance the stability or solubility of this compound?

A8: Researchers explore co-crystallization techniques to modify the physicochemical properties of DTBA. Co-crystals with various organic molecules can alter solubility, melting point, and stability. [, , , ]

Q9: What are the key considerations regarding the safe handling and disposal of this compound?

A9: While specific safety data may vary, handling DTBA generally requires standard laboratory precautions, including appropriate personal protective equipment and adherence to chemical hygiene plans. []

Q10: Is this compound biodegradable?

A10: Research demonstrates the aerobic biodegradation of DTBA by specific bacterial strains, highlighting its potential for environmental breakdown. This finding is significant as DTBA is a metabolite of dibenzothiophene degradation. []

Q11: How is this compound typically quantified in different matrices?

A11: Common analytical methods for DTBA quantification include High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC), often coupled with detectors like mass spectrometry. []

Q12: Are there any viable alternatives to this compound in specific applications?

A12: The choice of alternatives depends on the specific application. For instance, in the context of biocidal compositions, various organic and inorganic compounds, like isothiazolinones or nanosized metal oxides, can serve as alternatives. []

Q13: What approaches are being explored for the recycling or responsible disposal of this compound-containing materials?

A13: The development of recyclable epoxy thermosets containing dynamic disulfide bonds sourced from DTBA demonstrates a promising avenue for material reuse and waste reduction. []

Q14: What are some noteworthy historical milestones in the research and applications of this compound?

A14: Early research on DTBA focused on its organic synthesis and structural characterization. [, ] Subsequent studies explored its coordination chemistry, leading to the development of metal-organic frameworks and other supramolecular architectures. [, , ] More recently, there has been growing interest in using DTBA for developing functional materials like self-healing polymers and bio-based thermosets. [, , ]

Q15: What are some examples of cross-disciplinary research involving this compound?

A15: The use of DTBA in developing bio-based and recyclable materials exemplifies a synergy between chemistry, materials science, and environmental science. [, ] Additionally, its application in drug delivery systems highlights the intersection of chemistry, biology, and pharmaceutical sciences. []